1-(2-Fluorophenyl)-2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 1-(2-fluorophenyl)-2-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H16FN3O3S/c1-11(2)20-24-25-22(30-20)26-17(12-7-3-5-9-14(12)23)16-18(27)13-8-4-6-10-15(13)29-19(16)21(26)28/h3-11,17H,1-2H3
• InChI Key: NXWJSGCWCQECDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=CC=C5F
• Molecular Formula: C22H16FN3O3S
• Molecular Weight: 421.4 g/mol
• CAS No.: 620589-62-0

Description

1-(2-Fluorophenyl)-2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (hereafter referred to by its systematic name) is a synthetic chromeno[2,3-c]pyrrole-dione derivative with a unique structural framework. Its core structure comprises a fused chromene-pyrrole-dione system substituted with a 2-fluorophenyl group at position 1 and a 5-(propan-2-yl)-1,3,4-thiadiazol-2-yl moiety at position 2. This compound, designated AV-C in antiviral research, has demonstrated potent immunomodulatory activity as a TRIF (TIR-domain-containing adapter-inducing interferon-β) pathway agonist. Treatment of human cells with AV-C activates innate immune and interferon-associated responses, rendering cells refractory to replication of Zika, Chikungunya, and dengue viruses .

The structural uniqueness of AV-C lies in its fluorine substitution on the phenyl ring and the isopropyl group on the thiadiazole, which collectively enhance its hydrophobicity and target-binding affinity. These features distinguish it from structurally related compounds, as discussed below.

Biological Activity

The compound 1-(2-Fluorophenyl)-2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 620589-62-0) is a complex organic molecule notable for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{16}FN_3O_3S$, with a molecular weight of 421.44 g/mol. The structure features a chromeno-pyrrole core fused with a thiadiazole moiety and a fluorophenyl substituent.

Property	Value
CAS Number	620589-62-0
Molecular Weight	421.44 g/mol
Molecular Formula	C22H16FN3O3S
Purity Specification	Not provided

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that may include:

• Formation of the Chromeno-Pyrrole Core : Utilizing cyclization reactions.
• Introduction of the Thiadiazole Group : Achieved through condensation methods.
• Fluorophenyl Substitution : Often performed via electrophilic aromatic substitution.

Antimicrobial Activity

Research indicates that derivatives of thiadiazoles exhibit significant antimicrobial properties. In studies involving similar compounds:

• Thiadiazole derivatives showed effective antibacterial activity against Gram-positive and Gram-negative bacteria with minimum inhibitory concentrations (MIC) ranging from 16 to 31.25 μg/mL .
• Antifungal activity was also noted but was generally less pronounced compared to antibacterial effects.

Anticancer Activity

The compound's structural features suggest potential anticancer properties. Related studies have shown:

• Compounds containing thiadiazole rings have demonstrated cytotoxic effects against various cancer cell lines, including colon and breast cancer cells .
• Specific derivatives exhibited IC50 values as low as 6.2 μM against HCT-116 colon carcinoma cells .

The biological mechanisms through which this compound exerts its effects may involve:

• Enzyme Inhibition : Binding to active sites of enzymes involved in cellular proliferation or pathogen survival.
• Receptor Modulation : Interaction with specific cellular receptors that regulate signaling pathways related to growth and apoptosis.

Case Studies

Several case studies have highlighted the biological efficacy of thiadiazole-containing compounds:

• Antibacterial Efficacy :
  • A study demonstrated that certain thiadiazole derivatives exhibited potent activity against Staphylococcus aureus and Escherichia coli with MIC values indicating strong antibacterial properties .
• Anticancer Screening :
  • Another research effort screened various thiadiazole derivatives for anticancer activity and found promising results against multiple cancer cell lines, suggesting that modifications to the thiadiazole structure could enhance potency .

Scientific Research Applications

It appears that the query pertains to the applications of the chemical compound "1-(2-Fluorophenyl)-2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione".

Based on the search results, here's what can be gathered:

Basic Information

• CAS No.: 620589-62-0
• Molecular Weight: 421.44
• Molecular Formula: C22H16FN3O3S
• Synonyms: This compound is also known as TRIF agonist AV-C .

IUPAC Name

• 1-(2-fluorophenyl)-2-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione

Related Compounds and Research Areas

• Thiazoles: Thiazoles are a component of various natural products, drugs, and ligands used in metal catalysis .
• Thiadiazoles: Research is being conducted on synthesizing new 1,3,4-thiadiazole-based molecules with potential antimicrobial activities .
• Fluorophenyl derivatives: 2-[4-(2-Fluorophenyl)-5-methyl-1,3-thiazol-2-yl]propan-2-amine is another fluorophenyl derivative .
• Antimicrobial Activity: Some synthesized compounds incorporating thiadiazole show potential antimicrobial activity .
• Quinazoline derivatives: 3-[5-(4-substituted phenyl)-1,3,4-thiadiazole-2yl]-2-styryl quinazoline-4(3H)-ones have demonstrated antibacterial and antifungal activity .

Comparison with Similar Compounds

Table 1: Comparative Analysis of AV-C and Structural Analogs

Feature	AV-C (Target Compound)	Analog 1	Analog 2	Analog 3
Core Structure	Chromeno[2,3-c]pyrrole-3,9-dione	Chromeno[2,3-c]pyrrole-3,9-dione	Chromeno[2,3-c]pyrrole-3,9-dione	Pyrrole-2,5-dione (no chromene)
Phenyl Substituent	2-Fluorophenyl	4-Isopropylphenyl	4-(Benzyloxy)-3-ethoxyphenyl	4-Fluorophenyl
Heterocyclic Substituent	5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl	5-Isobutyl-1,3,4-thiadiazol-2-yl	5-Acetyl-4-methyl-1,3-thiazol-2-yl	None
Key Functional Groups	Fluorine, isopropyl	Isobutyl, isopropyl	Acetyl, benzyloxy, ethoxy	Chlorine, fluorine
Reported Activity	TRIF agonist; antiviral (Zika, Dengue, Chikungunya)	Not explicitly reported (structural data only)	Not explicitly reported (structural data only)	Fungicide (fluoroimide)
Lipophilicity (Predicted)	Moderate (LogP ~3.5)	High (LogP ~4.2)	Variable (LogP ~2.8–3.9)	Low (LogP ~2.1)

Research Findings and Implications

• AV-C’s Antiviral Mechanism: The 2-fluorophenyl and propan-2-yl-thiadiazole groups synergistically enhance TRIF pathway activation, triggering interferon responses that inhibit viral replication.
• Metabolic Stability : AV-C’s isopropyl group on the thiadiazole improves metabolic stability compared to Analog 1’s bulkier isobutyl group, which may hinder enzymatic processing .
• Structural-Activity Relationship (SAR) :
  • Fluorine at the phenyl ortho position (AV-C) is critical for target engagement.
  • Thiadiazole > thiazole in promoting antiviral effects, likely due to enhanced π-stacking or hydrogen bonding .